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Introduction
Lauramidopropyl Hydroxysultaine (LHS) is a high-performance, amphoteric surfactant derived

from lauric acid, a fatty acid found in coconut oil.[1] It belongs to the hydroxysultaine class of

surfactants and is increasingly utilized in a wide array of personal care and cleansing

formulations. Its growing popularity stems from its excellent stability over a broad pH range,

compatibility with all surfactant classes (anionic, nonionic, amphoteric, and cationic), and its

notable mildness, making it a suitable choice for sensitive skin and baby products.[1][2]

This document provides detailed application notes and experimental protocols for evaluating

the performance of Lauramidopropyl Hydroxysultaine in cleansing solutions. It is intended to

guide researchers, scientists, and drug development professionals in harnessing the unique

properties of this versatile surfactant.

Key Performance Attributes
Lauramidopropyl Hydroxysultaine is a multifunctional ingredient that offers several key benefits

in cleansing formulations:

Foam Enhancement: It is known to produce a dense, stable, and rich lather, which is often

perceived by consumers as an indicator of cleansing efficacy. It exhibits excellent flash foam
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characteristics, even in the presence of electrolytes.[1][2]

Viscosity Building: LHS effectively increases the viscosity of surfactant systems, particularly

in combination with anionic surfactants like lauryl sulfates and alpha olefin sulfonates.[1][2]

This property is crucial for achieving the desired texture and feel in products such as

shampoos and body washes.

Irritation Mitigation: As a mild surfactant, Lauramidopropyl Hydroxysultaine can reduce the

overall irritation potential of a formulation when used in combination with harsher surfactants.

[2]

Conditioning Properties: It imparts a conditioning effect on both hair and skin, leaving them

feeling soft and smooth.[3][4]

Lime Soap Dispersion: LHS possesses excellent lime soap dispersing properties, which is

advantageous in hard water conditions.[2]

Physicochemical Properties
A summary of the typical physicochemical properties of Lauramidopropyl Hydroxysultaine is

presented in the table below. These values are representative and may vary depending on the

specific grade and manufacturer.

Property Value

INCI Name Lauramidopropyl Hydroxysultaine

CAS Number 19223-55-3

Appearance Clear to pale yellow liquid

Odor Low odor

Total Solids (%) 33 - 36

Sodium Chloride (%) 3.5 - 5.0

pH (as supplied) 6.0 - 8.0

Biodegradability Fully biodegradable
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Source: Representative data from manufacturer technical data sheets.[5]

Performance Evaluation Protocols
This section outlines detailed experimental protocols for quantifying the key performance

attributes of Lauramidopropyl Hydroxysultaine in cleansing solutions.

Foam Performance Assessment (Ross-Miles Method)
The Ross-Miles method (ASTM D1173) is a standard procedure for evaluating the foaming

properties of surfactants.
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Prepare Surfactant Solution
(e.g., 1% active solution)

Set up Ross-Miles Apparatus
(Jacketed column, reservoir)

Add 50 mL of solution
to the receiver column

Add 200 mL of solution
to the reservoir

Open stopcock and allow solution
to fall and generate foam

Record initial foam height (t=0)
immediately after all liquid has fallen

Record foam height at
specific time intervals (e.g., 1, 3, 5 minutes)

Analyze data:
- Initial Foam Height (Foamability)

- Foam Height over time (Foam Stability)

Click to download full resolution via product page

Figure 1: Ross-Miles Foam Test Workflow

Solution Preparation: Prepare a solution of the surfactant system containing

Lauramidopropyl Hydroxysultaine at a specified concentration (e.g., 1% active surfactant) in
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deionized water.

Apparatus Setup: Assemble the Ross-Miles foam apparatus, which consists of a jacketed

glass column with a specified height and diameter, and a reservoir with a standardized

orifice.[6][7]

Procedure:

Pour 50 mL of the surfactant solution into the receiver column.

Pour 200 mL of the same solution into the reservoir.

Position the reservoir above the receiver.

Open the stopcock of the reservoir, allowing the solution to fall into the receiver, thereby

generating foam.

Once all the liquid has drained from the reservoir, immediately measure and record the

initial foam height in millimeters (mm).

Record the foam height at subsequent time intervals, typically 1, 3, and 5 minutes, to

assess foam stability.[7]

Data Analysis: Compare the initial foam height and the foam decay over time for formulations

with and without Lauramidopropyl Hydroxysultaine to quantify its foam-boosting and

stabilizing effects.

Viscosity Measurement (Brookfield Viscometer)
The viscosity of cleansing solutions is a critical parameter for product aesthetics and consumer

acceptance. The "salt curve" is a common method to evaluate the thickening response of a

surfactant system to the addition of an electrolyte like sodium chloride (NaCl).
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Prepare base surfactant solution
(e.g., 10% active surfactant)

Create a series of aliquots
of the base solution

Add incremental amounts of NaCl
to each aliquot (e.g., 0.5%, 1.0%, 1.5%...)

Allow samples to equilibrate
(e.g., 24 hours at room temperature)

Measure viscosity of each sample
using a Brookfield Viscometer

Plot viscosity (cP) vs. NaCl concentration (%)
to generate the salt curve

Click to download full resolution via product page

Figure 2: Viscosity Salt Curve Workflow

Sample Preparation: Prepare a base surfactant solution containing Lauramidopropyl

Hydroxysultaine at a fixed concentration (e.g., 10% active).

Salt Addition: Create a series of samples by adding incremental amounts of sodium chloride

(e.g., 0.5%, 1.0%, 1.5%, 2.0%, etc.) to the base surfactant solution.

Equilibration: Gently mix each sample until the salt is fully dissolved and allow the samples

to equilibrate for at least 24 hours at a controlled temperature (e.g., 25°C).

Viscosity Measurement:
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Calibrate the Brookfield viscometer with a suitable spindle and speed for the expected

viscosity range.

Immerse the spindle into the sample, ensuring it reaches the immersion mark.

Allow the spindle to rotate until a stable reading is obtained.

Record the viscosity in centipoise (cP).

Data Analysis: Plot the viscosity of each sample as a function of the NaCl concentration to

generate a salt curve. This will illustrate the viscosity-building efficiency of Lauramidopropyl

Hydroxysultaine in the tested system.

Irritation Potential Assessment (Zein Test)
The Zein test is a rapid in-vitro screening method to predict the irritation potential of surfactants

and formulated products. It is based on the solubilization of zein, a water-insoluble corn protein,

by the surfactant solution. A higher amount of dissolved zein correlates with a higher irritation

potential.
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Prepare surfactant solution
(e.g., 1% active solution)

Add Zein powder to the surfactant solution
and stir for a defined period (e.g., 1 hour)

Weigh a specific amount of Zein powder
(e.g., 2 g)

Filter the solution to separate
undissolved Zein

Dry the undissolved Zein
(e.g., in an oven)

Weigh the dried, undissolved Zein

Calculate the amount of dissolved Zein:
Initial Zein weight - Undissolved Zein weight

Compare results to positive (e.g., SLS)
and negative (water) controls

Click to download full resolution via product page

Figure 3: Zein Irritation Test Workflow

Solution Preparation: Prepare a 1% active solution of the surfactant system to be tested in

deionized water. Prepare a positive control (e.g., 1% Sodium Lauryl Sulfate) and a negative

control (deionized water).

Procedure:
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Accurately weigh 2.0 g of zein powder.

Add the zein powder to 40 mL of the test solution.

Stir the mixture at a constant speed for 1 hour at room temperature.

Filter the solution through a pre-weighed filter paper to collect the undissolved zein.

Dry the filter paper with the undissolved zein in an oven until a constant weight is

achieved.

Calculation:

Determine the weight of the undissolved zein by subtracting the initial weight of the filter

paper.

Calculate the amount of zein solubilized: Zein Solubilized (g) = Initial weight of zein (2.0 g)

- Weight of undissolved zein (g)

Data Analysis: The amount of solubilized zein is often expressed as a "Zein number" or "Zein

score". A lower value indicates lower irritation potential. Compare the results for the

Lauramidopropyl Hydroxysultaine formulation with the positive and negative controls.

Synergistic Interactions
Lauramidopropyl Hydroxysultaine exhibits synergistic effects when combined with other

surfactants, leading to enhanced performance that surpasses the simple sum of the individual

components.

Interaction with Anionic Surfactants
When blended with anionic surfactants such as Sodium Laureth Sulfate (SLES) or Alpha Olefin

Sulfonates (AOS), Lauramidopropyl Hydroxysultaine contributes to:

Increased Viscosity: The interaction between the anionic and amphoteric surfactants leads to

the formation of mixed micelles, which can grow into larger, elongated structures, resulting in

a significant viscosity increase.
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Enhanced Foam: The combination often produces a more voluminous and stable foam than

either surfactant alone.

Reduced Irritation: The mild nature of LHS helps to mitigate the irritation potential of the

anionic surfactant.

Synergistic Benefits

Lauramidopropyl
Hydroxysultaine

Increased Viscosity

Enhanced Foam

Reduced Irritation

Anionic Surfactant
(e.g., SLES, AOS)

Click to download full resolution via product page

Figure 4: Synergism with Anionic Surfactants

Conclusion
Lauramidopropyl Hydroxysultaine is a high-performing, mild amphoteric surfactant with a

favorable safety and environmental profile. Its ability to enhance foam, build viscosity, and

reduce irritation makes it an invaluable ingredient for formulators of modern cleansing products.

The experimental protocols provided in this document offer a framework for the quantitative

evaluation of its performance, enabling the development of effective and consumer-pleasing

cleansing solutions. For optimal results, it is recommended to evaluate Lauramidopropyl

Hydroxysultaine in various surfactant combinations to leverage its synergistic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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